Cas no 830326-26-6 (Benzoic acid, 3-(4,5-dibromo-6-oxo-1(6H)-pyridazinyl)-4-methyl-)

• Product Name: Benzoic acid, 3-(4,5-dibromo-6-oxo-1(6H)-pyridazinyl)-4-methyl-
• CAS No: 830326-26-6
• MF: C₁₂H₈Br₂N₂O₃
• MW: 388.011521339417
• CID: 679360
• PubChem ID: 59984549
• Update Time: 2025-04-19

Benzoic acid, 3-(4,5-dibromo-6-oxo-1(6H)-pyridazinyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(4,5-dibromo-6-oxo-1(6H)-pyridazinyl)-4-methyl-
• 3-(4,5-dibromo-6-oxopyridazin-1-yl)-4-methylbenzoic acid
• SCHEMBL6237523
• DTXSID20733404
• 3-(4,5-dibromo-6-oxopyridazin-1(6h)-yl)-4-methylbenzoic acid
• 830326-26-6

• Inchi： 1S/C12H8Br2N2O3/c1-6-2-3-7(12(18)19)4-9(6)16-11(17)10(14)8(13)5-15-16/h2-5H,1H3,(H,18,19)
• InChI Key： LXQAEKUJVUYVPP-UHFFFAOYSA-N
• SMILES： BrC1=C(C=NN(C1=O)C1C=C(C(=O)O)C=CC=1C)Br

Computed Properties

• Exact Mass: 387.88812g/mol
• Monoisotopic Mass: 385.89017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 70Ų